Cas no 848744-24-1 (7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one)

7-(2-Chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one is a fluorinated and methoxylated chromenone derivative with potential applications in medicinal chemistry and pharmacological research. Its structure incorporates a chloro-fluorophenyl moiety and dimethoxyphenyl group, which may enhance binding affinity and selectivity in biological systems. The chromenone scaffold is known for its versatility in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and oxidative pathways. This compound's distinct substitution pattern offers opportunities for structure-activity relationship (SAR) studies, making it a valuable intermediate for developing novel therapeutic agents. Its synthetic accessibility and modifiable functional groups further contribute to its utility in organic and medicinal chemistry research.

7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one structure

848744-24-1 structure

Product Name:7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one

CAS No:848744-24-1

MF:C₂₄H₁₈ClFO₅

MW:440.848129749298

CID:5419473

Update Time:2025-10-31

7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)chromen-4-one
- 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one
- Inchi： 1S/C24H18ClFO5/c1-28-21-9-6-14(10-23(21)29-2)17-12-31-22-11-15(7-8-16(22)24(17)27)30-13-18-19(25)4-3-5-20(18)26/h3-12H,13H2,1-2H3
- InChI Key： YRVSTWWDXLYSCS-UHFFFAOYSA-N
- SMILES： C1OC2=CC(OCC3=C(F)C=CC=C3Cl)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-2963-2μmol	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-2963-5μmol	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-2963-10μmol	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-2963-20μmol	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-2963-1mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	1mg	$54.0	2023-09-11
Life Chemicals	F3385-2963-2mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	2mg	$59.0	2023-09-11
Life Chemicals	F3385-2963-3mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	3mg	$63.0	2023-09-11
Life Chemicals	F3385-2963-4mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	4mg	$66.0	2023-09-11
Life Chemicals	F3385-2963-5mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	5mg	$69.0	2023-09-11
Life Chemicals	F3385-2963-10mg	7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one	848744-24-1	10mg	$79.0	2023-09-11

7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one Related Literature

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Additional information on 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one

Research Brief on 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one (CAS: 848744-24-1)

The compound 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one (CAS: 848744-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one exhibits selective inhibition of MAPKAP-K2 (MK2), a kinase implicated in cytokine production and inflammation. The study reported an IC50 value of 12 nM, suggesting high potency.

Structural-activity relationship (SAR) analyses have revealed that the 2-chloro-6-fluorophenyl and 3,4-dimethoxyphenyl moieties are critical for binding affinity. Computational docking studies indicate that these groups form key hydrogen bonds and hydrophobic interactions with the ATP-binding pocket of MK2. Furthermore, the chromen-4-one scaffold appears to enhance metabolic stability, as evidenced by in vitro microsomal stability assays.

In vivo studies using murine models of rheumatoid arthritis have shown promising results. Administration of the compound at 10 mg/kg twice daily significantly reduced paw swelling and pro-inflammatory cytokine levels (TNF-α, IL-6) compared to control groups. These findings position 848744-24-1 as a potential candidate for further development in autoimmune disease therapeutics.

Ongoing research is exploring the compound's off-target effects and potential applications in oncology. Preliminary data suggest activity against FLT3-ITD mutations in acute myeloid leukemia (AML) cell lines, with apoptosis induction observed at micromolar concentrations. However, further optimization of pharmacokinetic properties, particularly oral bioavailability, is required before clinical translation.

In conclusion, 7-(2-chloro-6-fluorophenyl)methoxy-3-(3,4-dimethoxyphenyl)-4H-chromen-4-one represents a promising chemical scaffold with dual therapeutic potential in inflammation and oncology. Future research directions should focus on structural optimization to improve drug-like properties and comprehensive toxicological profiling.